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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388

Introduction

2-Pyrrolidinone (also known as y-butyrolactam) is a versatile organic compound classified as
a polar aprotic solvent.[1] It is the simplest y-lactam, consisting of a five-membered ring
containing a nitrogen atom.[2][3][4] Its unique combination of high polarity, high boiling point,
and miscibility with a wide range of organic and inorganic compounds makes it an invaluable
tool in various scientific and industrial applications, particularly in pharmaceutical synthesis and
drug formulation.[5][6] This guide provides an in-depth technical overview of 2-pyrrolidinone,
focusing on its physicochemical properties, applications, and relevant experimental
considerations for researchers, scientists, and drug development professionals.

Physicochemical Properties of 2-Pyrrolidinone

2-Pyrrolidinone is a colorless to pale yellow liquid or crystalline solid, depending on the
ambient temperature, with a characteristic faint, amine-like odor.[7][8] It is hygroscopic in

nature.[7] A summary of its key physical and chemical properties is presented in the table
below.
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Property Value References
Molecular Formula CaH/NO [31[41[71[9]
Molecular Weight 85.10 g/mol [1][10]
CAS Number 616-45-5 [51[61[71[8]
Appearance Colorless to pale yellow liquid 7T

or crystal
Melting Point 23-25 °C (73-77 °F) [1][7][10][11][12]
Boiling Point 245 °C (473 °F) [A12][7][11][12][13]
Density 1.12 g/mL at 25 °C [71[12]
Flash Point >113 °C (>230 °F) [7][11][12]
Refractive Index (n20/D) 1.487 [11071112]
Vapor Density 2.9 (vs air) [71[12]
Vapor Pressure 0.04 hPa at 20 °C [7]
Dipole Moment 23D [10]

Surface Tension

46.31 mN/m at 293.15 K

[7]

LogP (Octanol/Water)

-0.71 at 20 °C

[7]

Solubility Characteristics

A key attribute of 2-pyrrolidinone is its broad solvency.[5] It is completely miscible with water

and a wide array of common organic solvents.[2][4][13][14] This high degree of miscibility

facilitates its use in a diverse range of chemical processes and formulations. However, it is

poorly soluble in petroleum ether.[7][13]
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Solvent Miscibility References
Water Miscible [21[4][13][14]
Ethanol Miscible [4][13]
Diethyl Ether Miscible [41[13]
Chloroform Miscible [417113]
Benzene Miscible [41177113]
Ethyl Acetate Miscible [417113]
Carbon Disulfide Miscible [4107113]
Ketones Miscible [13]

Carbon Tetrachloride Miscible [13]
Petroleum Ether Insoluble/Hardly Soluble [71[13]

Applications in Research and Drug Development

The unique properties of 2-pyrrolidinone make it a valuable solvent and intermediate in
numerous applications within the pharmaceutical and chemical industries.

Solvent in Organic Synthesis

2-Pyrrolidinone's high polarity, thermal stability, and ability to dissolve a wide range of
reactants make it an excellent medium for various organic reactions.[6][14] It is particularly
useful in processes that require elevated temperatures.[14]

Pharmaceutical Formulations

In drug development, 2-pyrrolidinone serves as a powerful solubilizing agent for active
pharmaceutical ingredients (APIs) that have poor water solubility.[5][6][15] By enhancing the
solubility of these APIs, it can improve their bioavailability.[6][15] It is used in the formulation of
injectable, oral, and topical medications.[7][14][15] For instance, it has been investigated for its
potential to enhance the penetration of certain drugs in topical applications.[6][7]
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Intermediate in Chemical Synthesis

2-Pyrrolidinone is a crucial building block for the synthesis of a variety of important
compounds.[15]

» N-Vinylpyrrolidone (NVP): A significant portion of commercially produced 2-pyrrolidinone is
used as a raw material for the production of NVP, the monomer for polyvinylpyrrolidone
(PVP).[13][16]

o Pharmaceuticals: It serves as an intermediate in the synthesis of several drugs, including the
nootropic agent Piracetam and certain antibiotics.[6][8][15]

» Heterocyclic Compounds: Its lactam structure makes it a valuable precursor for synthesizing
various nitrogen-containing heterocyclic compounds.[15]

Polymer Chemistry

Beyond its role as a precursor to NVP, 2-pyrrolidinone is also used in the production of other
polymers. It is the monomer for Nylon-4, a linear polyamide produced through anionic
polymerization.[3][16] Furthermore, its excellent solvency makes it useful in polymer processing
applications, such as in the manufacture of membrane filters.[8][16]

Chemical Reactivity and Stability

While chemically stable under many conditions, the lactam ring and the active hydrogen on the
nitrogen atom allow 2-pyrrolidinone to participate in several key reactions.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b116388?utm_src=pdf-body
https://www.chinafloc.com/The-main-application-of-2-pyrrolidone-2-pyrrolidone-manufacturer-_2010.html
https://www.benchchem.com/product/b116388?utm_src=pdf-body
https://www.chemicalbook.com/article/the-uses-of-2-pyrrolidinone.htm
https://www.nbinno.com/article/other-organic-chemicals/2-pyrrolidone-cornerstone-polymer-science-manufacturing
https://www.nbinno.com/article/other-organic-chemicals/2-pyrrolidone-pharmaceutical-synthesis-formulation-bs
https://products.basf.com/global/en/ci/2-pyrrolidone
https://www.chinafloc.com/The-main-application-of-2-pyrrolidone-2-pyrrolidone-manufacturer-_2010.html
https://www.chinafloc.com/The-main-application-of-2-pyrrolidone-2-pyrrolidone-manufacturer-_2010.html
https://www.benchchem.com/product/b116388?utm_src=pdf-body
https://www.chemicalbook.com/article/2-pyrrolidinone-synthesis-method-and-chemical-reaction.htm
https://www.nbinno.com/article/other-organic-chemicals/2-pyrrolidone-cornerstone-polymer-science-manufacturing
https://products.basf.com/global/en/ci/2-pyrrolidone
https://www.nbinno.com/article/other-organic-chemicals/2-pyrrolidone-cornerstone-polymer-science-manufacturing
https://www.benchchem.com/product/b116388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Key Chemical Reactions

Hydrogenation
(+ Catalyst, High Temp)
> 4
N-Alkylation
(+ Base, R-X)
Ring-Opening Polymerization
(+ Base)
RS
Hydrolysis
(+ Strong Acid/Base, H20)
o

J

2-Pyrrolidinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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